1-cyclopropyl-4-hydroxypiperidin-2-one
Overview
Description
1-Cyclopropyl-4-hydroxypiperidin-2-one (also known as CPP-115) is a synthetic derivative of the neurotransmitter γ-aminobutyric acid (GABA), which is one of the major inhibitory neurotransmitters in the central nervous system (CNS). The compounds with a substituted 4-piperidinol core have been found to be potent antagonists of the human H (3) receptor .
Synthesis Analysis
A series of pyrimidine derivatives containing the 4-hydroxypiperidine group were designed and synthesized . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular formula of this compound is C8H13NO2, and its molecular weight is 155.2. The structural formula editor and a 3D model viewer can be used to visualize the molecule .Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Mechanism of Action
While the exact mechanism of action for 1-Cyclopropyl-4-hydroxypiperidin-2-one is not explicitly stated in the search results, it is known that its parent compound, GABA, plays a significant role in inhibitory neurotransmission in the CNS.
Safety and Hazards
Future Directions
Piperidines and their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that research into compounds like 1-Cyclopropyl-4-hydroxypiperidin-2-one will continue to be a significant area of focus in the future.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-4-hydroxypiperidin-2-one involves the conversion of a cyclopropyl ketone to a piperidinone through a series of reactions.", "Starting Materials": [ "Cyclopropyl ethyl ketone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopropyl ethyl ketone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form the corresponding oxime.", "Step 2: The oxime is then reduced with sodium borohydride to form the corresponding amine.", "Step 3: The amine is then acetylated with acetic anhydride in the presence of acetic acid to form the corresponding N-acetyl amine.", "Step 4: The N-acetyl amine is then cyclized with hydrochloric acid to form the piperidinone.", "Step 5: The piperidinone is then hydrolyzed with sodium hydroxide to form 1-cyclopropyl-4-hydroxypiperidin-2-one." ] } | |
CAS RN |
1896697-77-0 |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-bromo-5-chloroimidazo[1,5-c]pyrimidine](/img/structure/B6233940.png)